Cas no 2640888-12-4 (4-[(5-Methyl-1,2-oxazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine)

• Product Name: 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
• CAS No: 2640888-12-4
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 5316290
• PubChem ID: 155800024
• Update Time: 2025-08-05

4-[(5-Methyl-1,2-oxazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• [4-[(5-Methyl-3-isoxazolyl)methyl]-2-morpholinyl]-1-pyrrolidinylmethanone
• 2640888-12-4
• 4-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
• AKOS040724512
• F6753-0993
• 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine

• Inchi： 1S/C14H21N3O3/c1-11-8-12(15-20-11)9-16-6-7-19-13(10-16)14(18)17-4-2-3-5-17/h8,13H,2-7,9-10H2,1H3
• InChI Key： GLWHEPCIJRSPOX-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=C(C)ON=2)CC1C(N1CCCC1)=O

Computed Properties

• Exact Mass: 279.15829154g/mol
• Monoisotopic Mass: 279.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.8Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 462.1±45.0 °C(Predicted)
• pka: 4.78±0.10(Predicted)

Additional information on 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine

Introduction to 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640888-12-4)

4-[(5-Methyl-1,2-oxazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2640888-12-4, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including a 5-methyl-1,2-oxazole moiety and a pyrrolidine moiety, which are known to contribute to its pharmacological properties.

The 5-methyl-1,2-oxazole ring is a heterocyclic compound that has been widely studied for its role in various biological processes. This moiety is often found in natural products and pharmaceuticals, where it contributes to the stability and bioavailability of the molecule. In contrast, the pyrrolidine ring is another important structural component that is frequently encountered in medicinal chemistry. Pyrrolidine derivatives are known for their ability to interact with biological targets, making them valuable in the design of drugs targeting neurological and cardiovascular diseases.

The presence of a pyrrolidine-1-carbonyl group in the molecular structure of 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine suggests potential applications in the synthesis of more complex molecules. This group can serve as a versatile handle for further functionalization, enabling chemists to explore new derivatives with tailored biological activities. The morpholine moiety further enhances the compound's complexity, offering additional sites for interaction with biological targets.

In recent years, there has been growing interest in the development of novel morpholine derivatives due to their reported pharmacological properties. Morpholine-based compounds have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The unique combination of functional groups in 4-[(5-Methyl-1,2-oxazol-3-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine positions it as a potential lead compound for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 5-methyl-1,2-oxazole moiety typically involves cyclization reactions, while the incorporation of the pyrrolidine and pyrrolidine-1-carbonyl groups often requires more sophisticated techniques such as condensation reactions or nucleophilic substitutions. The final morpholine ring is usually formed through ring-closing reactions or by introducing appropriate precursors that undergo intramolecular cyclization.

The pharmacological evaluation of 4-[(5-Methyl-1,2-oxazol--3-yl)methyl]->)-()>)-()>)-
morpholine has been conducted using both in vitro and in vivo models. Initial studies have shown promising results in terms of binding affinity to various biological targets. For instance, preliminary assays have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. Additionally, its interaction with cellular pathways associated with inflammation has been explored, suggesting potential therapeutic applications.

The use of computational methods has also played a crucial role in understanding the pharmacological properties of this compound. Molecular docking simulations have been employed to predict how 4-[
(










)
)]-(
(
)))-morpholine interacts with target proteins. These simulations have provided valuable insights into the binding modes and affinity constants, helping researchers refine their understanding of its mechanism of action.

In conclusion, 4-[
(
)
)]-(
(
)))-morpholine (CAS No.
<2640888
) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery. With ongoing studies focusing on its pharmacological properties and potential therapeutic applications, this compound is poised to make meaningful contributions to the field of medicinal chemistry.